Cas no 1798283-59-6 ((E)-N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenylethene-1-sulfonamide)

• Product Name: (E)-N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenylethene-1-sulfonamide
• CAS No: 1798283-59-6
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 5890059
• PubChem ID: 71808513
• Update Time: 2025-07-01

(E)-N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[(1-methyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)methyl]-2-phenylethenesulfonamide
• (E)-N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenylethene-1-sulfonamide
• (E)-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)-2-phenylethenesulfonamide
• AKOS024563313
• 1798283-59-6
• F6440-3299

• Inchi： 1S/C16H19N3O3S/c1-19-16-7-9-22-12-14(16)15(18-19)11-17-23(20,21)10-8-13-5-3-2-4-6-13/h2-6,8,10,17H,7,9,11-12H2,1H3/b10-8+
• InChI Key： VFXFFQJQDRCWGL-CSKARUKUSA-N
• SMILES： C(/S(NCC1=NN(C)C2CCOCC=21)(=O)=O)=C\C1=CC=CC=C1

Computed Properties

• Exact Mass: 333.11471265g/mol
• Monoisotopic Mass: 333.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (E)-N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenylethene-1-sulfonamide

Comprehensive Analysis of (E)-N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenylethene-1-sulfonamide (CAS No. 1798283-59-6)

The compound (E)-N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenylethene-1-sulfonamide (CAS No. 1798283-59-6) is a highly specialized sulfonamide derivative with a unique pyrano[4,3-c]pyrazole core structure. This molecule has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and pharmaceutical research. The presence of both sulfonamide and pyrazole moieties makes it a promising candidate for targeting various biological pathways.

Recent studies have highlighted the growing interest in sulfonamide-based compounds for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The E-configuration of the phenylethene group in this compound further enhances its structural rigidity, which is often associated with improved bioavailability and target specificity. Researchers are particularly intrigued by its potential role in modulating enzyme inhibition, a hot topic in precision medicine.

From a synthetic perspective, the 1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole scaffold is a rare and challenging structure to construct, making this compound a valuable subject for organic synthesis studies. Its CAS No. 1798283-59-6 serves as a critical identifier for researchers looking to explore its physicochemical properties or biological activity. The compound's molecular weight and logP values suggest moderate lipophilicity, which could influence its drug-likeness and ADME profiles.

In the context of AI-driven drug discovery, molecules like (E)-N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenylethene-1-sulfonamide are increasingly being studied using machine learning models to predict their binding affinities and toxicity risks. This aligns with the current trend of integrating computational chemistry with traditional wet-lab experiments to accelerate lead optimization. The compound's unique structure also makes it a potential candidate for fragment-based drug design, a strategy gaining traction in biotech startups.

Another area of interest is the compound's potential application in neurodegenerative disease research. The sulfonamide group has been linked to blood-brain barrier permeability, a critical factor for CNS-targeted therapies. With the rising global focus on Alzheimer's and Parkinson's disease treatments, this molecule could contribute to the development of novel small-molecule therapeutics. Its structural complexity also offers opportunities for patentability, a key consideration in pharmaceutical intellectual property.

For researchers investigating structure-activity relationships (SAR), the compound's pyrano-pyrazole core provides an interesting case study. The methyl group at the 1-position and the sulfonamide linkage offer multiple sites for derivatization, enabling the exploration of analog synthesis. This flexibility is particularly valuable in hit-to-lead campaigns, where molecular diversity is essential for identifying optimal pharmacophores.

In conclusion, (E)-N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenylethene-1-sulfonamide (CAS No. 1798283-59-6) represents a fascinating intersection of structural novelty and therapeutic potential. Its study contributes to broader discussions in chemical biology, drug development, and computational pharmacology, making it a compound of enduring scientific interest.